Cas no 2121511-64-4 (4,5-Dichloro-2-(trifluoromethyl)phenylboronic acid)

• Product Name: 4,5-Dichloro-2-(trifluoromethyl)phenylboronic acid
• CAS No: 2121511-64-4
• MF: C₇H₄BCl₂F₃O₂
• MW: 258.817670822144
• MDL: MFCD28388514
• CID: 5078804
• Update Time: 2026-03-01

4,5-Dichloro-2-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-2-(trifluoromethyl)phenylboronic acid
• (4,5-Dichloro-2-(trifluoromethyl)phenyl)boronic acid

• MDL： MFCD28388514
• Inchi： 1S/C7H4BCl2F3O2/c9-5-1-3(7(11,12)13)4(8(14)15)2-6(5)10/h1-2,14-15H
• InChI Key： FSSXKLWMZSVERL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(B(O)O)=C(C(F)(F)F)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Topological Polar Surface Area: 40.5

Additional information on 4,5-Dichloro-2-(trifluoromethyl)phenylboronic acid

Introduction to 4,5-Dichloro-2-(trifluoromethyl)phenylboronic Acid (CAS No. 2121511-64-4) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4,5-Dichloro-2-(trifluoromethyl)phenylboronic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2121511-64-4, is a specialized organoboron compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and versatile reactivity. This compound belongs to the class of boronic acids, which are widely recognized for their role as key intermediates in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions—a cornerstone method for constructing carbon-carbon bonds in pharmaceutical development.

The molecular structure of 4,5-Dichloro-2-(trifluoromethyl)phenylboronic acid incorporates both electron-withdrawing and electron-donating substituents, which synergistically enhance its reactivity and functionalization potential. The presence of two chlorine atoms at the 4- and 5-positions introduces electrophilic centers that can participate in various chemical transformations, while the trifluoromethyl group at the 2-position imparts enhanced lipophilicity and metabolic stability, making it an attractive scaffold for drug discovery applications.

In recent years, boronic acids have been extensively studied for their applications in drug development, particularly as pharmacophores in small-molecule inhibitors. The 4,5-Dichloro-2-(trifluoromethyl)phenylboronic acid derivative has been explored as a key intermediate in the synthesis of novel therapeutic agents targeting various biological pathways. For instance, its boronic acid moiety facilitates the formation of stable complexes with transition metals, enabling efficient catalytic transformations that are crucial for constructing complex drug molecules.

One of the most compelling aspects of 4,5-Dichloro-2-(trifluoromethyl)phenylboronic acid is its utility in the development of targeted therapies. Boron-containing compounds have shown promise in treating a range of diseases, including cancer and inflammatory disorders. The trifluoromethyl group enhances binding affinity by improving hydrophobic interactions with biological targets, while the chlorine substituents allow for further derivatization to fine-tune pharmacokinetic properties. This makes it an invaluable building block for medicinal chemists seeking to develop next-generation therapeutics.

Recent advancements in computational chemistry have further highlighted the potential of 4,5-Dichloro-2-(trifluoromethyl)phenylboronic acid as a lead compound. Molecular modeling studies indicate that this compound can effectively interact with specific protein targets by leveraging its rigid aromatic core and functionalizable side chains. Such insights have guided the design of novel inhibitors with improved selectivity and efficacy.

The synthesis of 4,5-Dichloro-2-(trifluoromethyl)phenylboronic acid involves multi-step organic transformations that highlight its synthetic versatility. The introduction of chlorine atoms at the 4- and 5-positions can be achieved through halogenation reactions, while the trifluoromethyl group is typically incorporated via metal-catalyzed cross-coupling or direct fluorination methods. These synthetic strategies underscore the compound's adaptability for diverse chemical modifications.

In addition to its pharmaceutical applications, 4,5-Dichloro-2-(trifluoromethyl)phenylboronic acid has found utility in materials science and nanotechnology. Its ability to form stable coordination complexes with metals has been exploited in the development of catalysts and functional materials. The boronic acid moiety serves as a ligand that can modulate metal reactivity, enabling tailored catalytic processes for industrial applications.

The growing interest in green chemistry has also prompted researchers to explore sustainable synthetic routes for 4,5-Dichloro-2-(trifluoromethyl)phenylboronic acid. Catalytic methods that minimize waste and energy consumption are being prioritized to align with environmental regulations. Such efforts not only enhance efficiency but also reduce the ecological footprint of boron-containing compound production.

Future research directions may focus on expanding the therapeutic applications of 4,5-Dichloro-2-(trifluoromethyl)phenylboronic acid by exploring its derivatives as probes for biological mechanisms or as components of combination therapies. The integration of machine learning techniques into drug discovery pipelines could accelerate the identification of novel analogs with enhanced pharmacological properties.

In conclusion, 4,5-Dichloro-2-(trifluoromethyl)phenylboronic acid (CAS No. 2121511-64-4) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for medicinal chemists and materials scientists alike. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of innovation in chemical biology and pharmaceutical development.